Cas no 2121512-59-0 (2-fluoro-5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-fluoro-5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 2121512-59-0
• MF: C₁₂H₁₇BFNO₃
• MW: 253.0777
• MDL: MFCD18779639
• CID: 4740963
• Update Time: 2026-02-25

2-fluoro-5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-methoxypyridine-3-boronic acid pinacol ester
• 2-fluoro-5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CID 124252332

• MDL： MFCD18779639
• Inchi： 1S/C12H17BFNO3/c1-11(2)12(3,4)18-13(17-11)9-6-8(16-5)7-15-10(9)14/h6-7H,1-5H3
• InChI Key： JWZPZLODSKDAEE-UHFFFAOYSA-N
• SMILES： FC1C(B2OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O2)=C([H])C(=C([H])N=1)OC([H])([H])[H]

Computed Properties

• Exact Mass: 253.128552g/mol
• Monoisotopic Mass: 253.128552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6
• Molecular Weight: 253.08g/mol